D-Galactose-1-13C
Overview
Description
D-Galactose-1-13C is an isotope analogue of D-galactose . It is used to study galactose metabolism . The empirical formula is 13CC5H12O6 and the molecular weight is 181.15 .
Synthesis Analysis
It is available in individual form and its concentration is neat . It is used in applications such as Biomolecular NMR, Metabolism, and Metabolomics .
Molecular Structure Analysis
The molecular structure of D-Galactose-1-13C is represented by the SMILES string OC[C@H]1O13CHC@HC@@H[C@H]1O .
Chemical Reactions Analysis
D-Galactose-1-13C is used in the study of galactose metabolism . It is involved in various biotechnological processes for galactose utilization .
Physical And Chemical Properties Analysis
D-Galactose-1-13C has a molecular weight of 181.15 . It is a powder form and has an optical activity of [α]25/D +79.0, c = 2 in H2O (trace NH4OH) . It has a melting point of 169-170 °C .
Scientific Research Applications
Isotope Analogue Studies
D-Galactose-1-13C is an isotope analogue of D-galactose . It is used in scientific research to study the metabolism of galactose . The use of isotopes allows researchers to track the metabolic pathways of galactose in various biological systems .
Biomolecular NMR
D-Galactose-1-13C is used in biomolecular Nuclear Magnetic Resonance (NMR) studies . NMR is a powerful tool for studying the structure and dynamics of molecules. The 13C label in D-Galactose-1-13C allows for specific detection and analysis in complex mixtures .
Metabolomics Research
In the field of metabolomics, D-Galactose-1-13C is used to study the metabolic changes in biological systems . Metabolomics is a rapidly growing field that focuses on the comprehensive analysis of metabolites in biological samples .
Biomass Fuel Production
D-Galactose can be used as a raw material for biomass fuel production . The use of D-Galactose-1-13C can help researchers understand the conversion process of galactose to biofuel .
Low-Calorie Sweetener Production
D-Galactose is also useful for low-calorie sweetener production . The isotope-labelled D-Galactose-1-13C can be used to study the bioconversion process of D-galactose to D-tagatose, a promising low-calorie alternative to sugar .
Enzyme-Catalyzed Conversion Studies
D-Galactose-1-13C is used in studies on enzyme-catalyzed conversion from galactose-rich biomass . This includes the characterization and genetic modification of L-arabinose isomerase to improve the bioconversion of D-galactose to D-tagatose .
Mechanism of Action
Target of Action
D-Galactose-1-13C is an isotope analogue of D-galactose . The primary targets of D-Galactose-1-13C are the same as those of D-galactose, which is a natural aldohexose and a C-4 epimer of glucose . It interacts with specific cell receptors, such as hepatocytes, macrophages, and specific cancer cells .
Mode of Action
The mode of action of D-Galactose-1-13C involves its interaction with its targets. As an isotope analogue of D-galactose, it is used to study galactose metabolism . The compound’s interaction with its targets leads to changes in the metabolic pathways of the cells .
Biochemical Pathways
D-Galactose-1-13C affects the same biochemical pathways as D-galactose. It is involved in the galactose metabolism pathway . The downstream effects of these pathways include the production of energy and other metabolic intermediates necessary for various cellular functions.
Pharmacokinetics
It is known that stable heavy isotopes of hydrogen, carbon, and other elements have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process . Deuteration has gained attention because of its potential to affect the pharmacokinetic and metabolic profiles of drugs .
Safety and Hazards
properties
IUPAC Name |
(3R,4S,5R,6R)-6-(hydroxymethyl)(213C)oxane-2,3,4,5-tetrol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3+,4+,5-,6?/m1/s1/i6+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQZGKKKJIJFFOK-ZGYLHYIGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(C(C(C(O1)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H]1[C@@H]([C@@H]([C@H]([13CH](O1)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80447616 |
Source
|
| Record name | D-Galactose-1-13C | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80447616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
D-Galactose-1-13C | |
CAS RN |
70849-30-8 |
Source
|
| Record name | D-Galactose-1-13C | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80447616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(6-Oxabicyclo[3.1.0]hexan-2-ylidene)malononitrile](/img/structure/B118495.png)
